Cas no 1005771-13-0 (usimine A)

usimine A structure
usimine A structure
Product Name:usimine A
CAS No:1005771-13-0
MF:C24H25NO10
MW:487.45600771904
CID:2002039
PubChem ID:101865652
Update Time:2025-04-21

usimine A Chemical and Physical Properties

Names and Identifiers

    • usimine A
    • DTXSID301318677
    • (2S)-2-((1-((2R)-10-acetyl-11,13-dihydroxy-2,12-dimethyl-3,5-dioxo-8-oxatricyclo(7.4.0.0,)trideca-1(13),6,9,11-tetraen-4-ylidene)ethyl)amino)-5-methoxy-5-oxopentanoate
    • 1005771-13-0
    • (2S)-2-[1-[(9bR)-6-acetyl-7,9-dihydroxy-8,9b-dimethyl-1,3-dioxodibenzouran-2-ylidene]ethylamino]-5-methoxy-5-oxopentanoic acid
    • (2S)-2-({1-[(2R)-10-acetyl-11,13-dihydroxy-2,12-dimethyl-3,5-dioxo-8-oxatricyclo[7.4.0.0,]trideca-1(13),6,9,11-tetraen-4-ylidene]ethyl}amino)-5-methoxy-5-oxopentanoate
    • CHEBI:212489
    • Inchi: 1S/C24H25NO10/c1-9-19(29)17(11(3)26)21-18(20(9)30)24(4)14(35-21)8-13(27)16(22(24)31)10(2)25-12(23(32)33)6-7-15(28)34-5/h8,12,27,29-30H,6-7H2,1-5H3,(H,32,33)
    • InChI Key: SCYWZWOOQQSOPH-UHFFFAOYSA-N
    • SMILES: COC(CCC(C(=O)O)N=C(C1C(=O)C2(C(OC3C(C(=O)C)=C(O)C(C)=C(O)C=32)=CC=1O)C)C)=O

Computed Properties

  • Exact Mass: 487.14784599Da
  • Monoisotopic Mass: 487.14784599Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 177Ų
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